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Compound of Interest

Compound Name: 2-OxoMirabegron

Cat. No.: B15293874

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is based on publicly available scientific
literature. The term "2-OxoMirabegron" was not found to be a designated name for any known
degradation product or metabolite of Mirabegron in the reviewed literature. Therefore, this
guide focuses on the comprehensive stability and degradation pathways of the parent
compound, Mirabegron.

Introduction

Mirabegron is a potent and selective 33-adrenoceptor agonist used for the treatment of
overactive bladder. A thorough understanding of its stability and degradation profile is crucial
for the development of safe, effective, and stable pharmaceutical formulations. This technical
guide provides a detailed overview of the stability of Mirabegron under various stress
conditions and elucidates its degradation pathways based on current scientific findings.

Summary of Stability

Forced degradation studies have been conducted on Mirabegron in accordance with the
International Council for Harmonisation (ICH) guidelines. These studies indicate that
Mirabegron is susceptible to degradation under hydrolytic (acidic and basic) and oxidative
conditions. However, the drug has been found to be stable under thermal and photolytic stress.

Table 1: Summary of Mirabegron Stability under Various Stress Conditions
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Stress Condition

Observations

Reference(s)

Acidic Hydrolysis

Degradation observed.

[1]2]

Basic Hydrolysis

Degradation observed.

[1](2]

Neutral Hydrolysis

Generally stable, though some
studies show minor

degradation.

[1](2]

Significant degradation

Oxidative [1][2]
observed.

Thermal Stable. [1]

Photolytic Stable. [1]

Degradation Pathways

The degradation of Mirabegron primarily proceeds through two main pathways: hydrolysis of

the amide linkage and oxidation of the molecule.

Hydrolytic Degradation

Hydrolysis of the amide bond in Mirabegron leads to the formation of 2-(2-aminothiazol-4-

yhacetic acid and 4-(2-((2R)-2-hydroxy-2-phenylethyl)amino)ethyl)aniline. This pathway is

significant under both acidic and basic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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degradation-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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